N-[3,5-bis(trifluoromethyl)phenyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H7F6N3O2S/c16-14(17,18)7-3-8(15(19,20)21)5-9(4-7)23-11(25)10-6-22-13-24(12(10)26)1-2-27-13/h1-6H,(H,23,25)
• InChI Key: KEXYUIKTQBKQCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC=C(C(=O)N21)C(=O)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C15H7F6N3O2S
• Molecular Weight: 407.3 g/mol

Description

N-[3,5-bis(trifluoromethyl)phenyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C15H7F6N3O2S and its molecular weight is 407.29. The purity is usually 95%.
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Scientific Research Applications

Inhibition of NF-kappaB and AP-1 Gene Expression

A study focused on the structure-activity relationship of N-[3,5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide, an inhibitor of transcription mediated by NF-kappaB and AP-1 transcription factors, aiming to enhance its oral bioavailability. Through solution-phase combinatorial methodology, the research identified that certain modifications at the pyrimidine ring's positions maintained activity, with specific analogs showing comparable in vitro activity and improved Caco-2 permeability, indicating potential for therapeutic applications (Palanki et al., 2000).

Synthesis of Thiazolo and Triazolo Pyrimidines

Another study described the alkylation and cyclization processes to synthesize 3-methyl-5-oxo-5H-7-phenyl-thiazolo(3,2-a)pyrimidine-6-carboxamide and its derivatives, further extending to N3-substituted pyrimidine derivatives and triazolo(4,3-a)pyrimidines. These syntheses underline the chemical versatility and potential pharmacological relevance of this compound class (Haiza et al., 2000).

Anticancer and Anti-inflammatory Agents

Research into novel pyrazolopyrimidine derivatives, including the synthesis of a series of compounds through condensation and cyclization reactions, highlighted potential anticancer and anti-5-lipoxygenase activities. This demonstrates the compound's utility in designing new therapeutic agents with specific biological activities (Rahmouni et al., 2016).

Anti-Inflammatory Potential

A study on oxazolo/thiazolo pyrimidine derivatives investigated their anti-inflammatory potential, indicating that specific structural modifications could enhance this activity. The research also included a quantitative structure-activity relationship (QSAR) analysis, providing insights into how different chemical features affect biological activity (Sawant et al., 2012).